Cas no 874491-17-5 (3H-Pyrazol-3-one, 4-ethyl-2,4-dihydro-2,5-dimethyl-)

• Product Name: 3H-Pyrazol-3-one, 4-ethyl-2,4-dihydro-2,5-dimethyl-
• CAS No: 874491-17-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5301381
• Update Time: 2026-03-10

3H-Pyrazol-3-one, 4-ethyl-2,4-dihydro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-ethyl-2,4-dihydro-2,5-dimethyl-

• Inchi： 1S/C7H12N2O/c1-4-6-5(2)8-9(3)7(6)10/h6H,4H2,1-3H3
• InChI Key： QTJSGAVEUNYYPE-UHFFFAOYSA-N
• SMILES： N1=C(C)C(CC)C(=O)N1C

Additional information on 3H-Pyrazol-3-one, 4-ethyl-2,4-dihydro-2,5-dimethyl-

Comprehensive Overview of 3H-Pyrazol-3-one, 4-ethyl-2,4-dihydro-2,5-dimethyl- (CAS No. 874491-17-5)

The compound 3H-Pyrazol-3-one, 4-ethyl-2,4-dihydro-2,5-dimethyl- (CAS No. 874491-17-5) is a heterocyclic organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a pyrazolone core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the most searched questions related to 3H-Pyrazol-3-one derivatives is their role in medicinal chemistry. Recent studies highlight its utility as a scaffold for designing anti-inflammatory and antimicrobial agents. The presence of 4-ethyl and 2,5-dimethyl substituents enhances its stability and reactivity, making it a versatile building block. This aligns with the growing demand for small molecule therapeutics in the pharmaceutical industry.

From an SEO perspective, keywords like "pyrazolone synthesis," "CAS 874491-17-5 applications," and "4-ethyl-2,5-dimethyl pyrazolone" are frequently queried by chemists and researchers. These terms reflect the compound's relevance in organic synthesis and drug development. Additionally, its potential in green chemistry initiatives has sparked interest, as industries seek sustainable alternatives for chemical processes.

The physical and chemical properties of 3H-Pyrazol-3-one, 4-ethyl-2,4-dihydro-2,5-dimethyl- are critical for its applications. Its molecular weight, solubility, and melting point are often discussed in academic forums. These properties determine its suitability for reactions like cyclocondensation and N-alkylation, which are pivotal in creating complex heterocycles. Users searching for "pyrazolone reactivity" or "874491-17-5 solubility" will find this information particularly valuable.

Another trending topic is the compound's role in material science. Its ability to form coordination complexes with metals has been explored for developing catalysts and sensors. This aligns with the broader interest in functional materials for industrial applications. Researchers are also investigating its use in photodynamic therapy, a cutting-edge area in medical research.

In conclusion, 3H-Pyrazol-3-one, 4-ethyl-2,4-dihydro-2,5-dimethyl- (CAS No. 874491-17-5) is a multifaceted compound with broad applications. Its relevance in pharmaceuticals, material science, and green chemistry ensures continued interest from the scientific community. By addressing common search queries and highlighting its properties, this overview serves as a comprehensive resource for professionals and enthusiasts alike.